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Compound of Interest

Compound Name: Octylpyrazine

Cat. No.: B15374290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-octylpyrazine as a

flavor standard in research and development. This document includes detailed protocols for its

sensory and instrumental analysis, along with relevant quantitative data and a depiction of the

flavor perception pathway.

Introduction to Octylpyrazine
2-Octylpyrazine is a heterocyclic aromatic organic compound belonging to the pyrazine family.

Pyrazines are a significant class of flavor compounds, often associated with nutty, roasted,

toasted, and earthy aromas. They are naturally formed during the Maillard reaction and are key

contributors to the flavor profile of a wide range of cooked foods, including roasted coffee,

cocoa, baked goods, and roasted nuts. Due to its distinct and potent aroma, 2-octylpyrazine
serves as an excellent flavor standard for sensory training, analytical method development, and

quality control in the food, beverage, and pharmaceutical industries.

Quantitative Data
The following tables summarize key quantitative data for 2-octylpyrazine and related

compounds.

Table 1: Physicochemical and Instrumental Data for 2-Octylpyrazine
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Parameter Value Reference

IUPAC Name 2-octylpyrazine [1]

CAS Number 110823-72-8 [1]

Molecular Formula C12H20N2 [1]

Molecular Weight 192.30 g/mol [1]

Kovats Retention Index

(Standard Non-Polar Column)
1495 [1][2]

Kovats Retention Index

(Standard Polar Column)
1845 [1]

Table 2: Sensory Thresholds of Representative Alkylpyrazines

Compound
Sensory Threshold (in
water)

Flavor Descriptor

2-Methylpyrazine 105 ppm Roasted, nutty

2,5-Dimethylpyrazine 35 ppm Roasted, coffee, nutty

2-Ethyl-3,5-dimethylpyrazine 0.002 ppb Earthy, nutty, roasted

2-Methoxy-3-isobutylpyrazine 0.002 ppb Green bell pepper

2-Octylpyrazine
Not readily available in

literature

Protocol for determination

provided below

Note: The sensory threshold for 2-octylpyrazine is not widely reported. A detailed protocol for

its determination is provided in Section 3.1.

Experimental Protocols
Protocol for Sensory Threshold Determination
This protocol outlines the Ascending Forced-Choice (AFC) method, a standard procedure for

determining detection and recognition thresholds.[3][4][5]
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Objective: To determine the lowest concentration at which 2-octylpyrazine can be detected

(detection threshold) and recognized (recognition threshold) by a sensory panel.

Materials:

2-Octylpyrazine (high purity)

Deionized, odor-free water (or other suitable solvent/matrix like vegetable oil)

Glass beakers and volumetric flasks

Micropipettes

Odor-free sample cups with lids, coded with random three-digit numbers

Sensory booths with controlled lighting and ventilation

Data collection forms or software

Procedure:

Panelist Selection and Training:

Select 15-20 panelists who are non-smokers and free from colds or allergies.

Train panelists on the basic principles of sensory evaluation and the specific aroma of

pyrazines.

Preparation of Stock and Serial Dilutions:

Prepare a stock solution of 2-octylpyrazine in the chosen solvent. The initial

concentration should be well above the expected threshold.

Perform serial dilutions (e.g., 1:1 or 1:2 dilutions) to create a range of concentrations that

descend to a level that is likely undetectable.

Sample Presentation (3-AFC Test):
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For each concentration level, present three samples to each panelist. Two samples are

blanks (solvent only), and one contains the 2-octylpyrazine dilution.

The order of presentation should be randomized for each panelist.[4]

Instruct panelists to sniff each sample and identify the "odd" sample.

Ascending Concentration Series:

Start with the lowest concentration and present the 3-AFC test to each panelist.

If the panelist correctly identifies the odd sample, they proceed to the next higher

concentration. If they are incorrect, the test is repeated with the same concentration.

The individual's detection threshold is the lowest concentration at which they correctly

identify the odd sample in two consecutive presentations.

Data Analysis:

Calculate the geometric mean of the individual thresholds to determine the group's best-

estimate threshold.[5]

Workflow for Sensory Threshold Determination
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Caption: Workflow for determining the sensory threshold of 2-octylpyrazine using the 3-AFC

method.

Protocol for GC-MS Analysis
This protocol provides a general method for the qualitative and quantitative analysis of 2-

octylpyrazine.[6][7]

Objective: To identify and quantify 2-octylpyrazine in a sample matrix using Gas

Chromatography-Mass Spectrometry (GC-MS).

Instrumentation and Materials:

Gas Chromatograph with a Mass Selective Detector (GC-MS)

Capillary GC column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film

thickness) is recommended for general screening. A polar column (e.g., ZB-WAXplus) can be

used for confirmation.

Helium carrier gas (99.999% purity)

2-Octylpyrazine standard

Internal standard (e.g., 2-methyl-3-octylpyrazine, if available)

Solvent (e.g., dichloromethane or hexane, GC grade)

Sample vials with septa

GC-MS Parameters:
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Parameter Setting

Inlet

Injection Mode Splitless

Inlet Temperature 250 °C

Injection Volume 1 µL

Oven Program

Initial Temperature 50 °C, hold for 2 min

Ramp 1 10 °C/min to 280 °C

Final Hold Hold at 280 °C for 5 min

Carrier Gas

Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Scan Range m/z 40-300

Procedure:

Standard Preparation:

Prepare a stock solution of 2-octylpyrazine in the chosen solvent.

Create a series of calibration standards by diluting the stock solution to different

concentrations (e.g., 0.1, 0.5, 1, 5, 10 ppm).
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If using an internal standard, add a constant amount to each calibration standard and

sample.

Sample Preparation:

The sample preparation method will depend on the matrix. For liquid samples, a liquid-

liquid extraction or solid-phase microextraction (SPME) may be appropriate. For solid

samples, solvent extraction followed by cleanup may be necessary.

GC-MS Analysis:

Inject the prepared standards and samples into the GC-MS.

Acquire the data.

Data Analysis:

Qualitative Analysis: Identify the 2-octylpyrazine peak in the chromatogram by comparing

its retention time and mass spectrum to that of the standard. The retention index can also

be calculated and compared to literature values.[8][9][10]

Quantitative Analysis: Construct a calibration curve by plotting the peak area (or the ratio

of the analyte peak area to the internal standard peak area) against the concentration of

the standards. Determine the concentration of 2-octylpyrazine in the samples from the

calibration curve.

Expected Mass Spectrum of 2-Octylpyrazine: The mass spectrum of 2-octylpyrazine is

expected to show a molecular ion peak at m/z 192. The fragmentation pattern will likely involve

cleavage of the octyl side chain, leading to characteristic fragment ions. The most significant

fragmentation would be a McLafferty rearrangement, resulting in a prominent peak at m/z 94,

corresponding to the pyrazine ring with a vinyl group. Other fragments would arise from the

loss of alkyl radicals from the octyl chain.

Workflow for GC-MS Analysis
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Caption: General workflow for the quantitative analysis of 2-octylpyrazine using GC-MS.

Olfactory Signaling Pathway for Pyrazine Perception
The perception of pyrazines, like 2-octylpyrazine, is initiated by the binding of the odorant

molecule to specific olfactory receptors (ORs) located on the cilia of olfactory sensory neurons

in the nasal epithelium. For many pyrazines, the olfactory receptor OR5K1 has been identified

as a key receptor.[11] The binding event triggers a G-protein coupled signaling cascade,

leading to the generation of an electrical signal that is transmitted to the brain.[6][12][13][14]

Diagram of the Olfactory Signaling Pathway
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Caption: Simplified diagram of the G-protein coupled olfactory signaling pathway for pyrazine

perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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